6-bromo-8-chloro-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

• CAS RN: 850421-09-9
• Molecular Formula: C5H2BrClN4O
• Molecular Weight: 249.45 g/mol
• IUPAC Name: 6-bromo-8-chloro-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• InChI: InChI=1S/C5H2BrClN4O/c6-2-1-11-4(3(7)8-2)9-10-5(11)12/h1H,(H,10,12)
• InChI Key: PJYJELXGQABIFE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C2=NNC(=O)N21)Cl)Br

Description

6-bromo-8-chloro-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one is a useful research compound. Its molecular formula is C5H2BrClN4O and its molecular weight is 249.45 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.50 g of the product of Step C in THF (60 mL) was stirred as 3.32 g of triphosgene was added in portions to provide a tan suspension. A homogeneous solution was obtained after 30 min. and the excess phosgene was destroyed by the careful addition of water and the mixture was extracted with EtOAc. The organic extracts were washed with sat. sodium chloride solution, dried over magnesium sulfate, filtered, and concentrated to afford 6-bromo-8-chloro-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one as a light yellow solid. MS (M+H−)=280.1.